Cas no 379256-23-2 (Methyl 6-tert-butyl-2-[(chloroacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

Methyl 6-tert-butyl-2-[(chloroacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a specialized organic compound with significant synthetic utility. It features a unique structure that enables its use in the synthesis of various pharmaceuticals and agrochemicals. Its chloroacetyl and amino groups contribute to its reactivity, making it an ideal intermediate for complex chemical transformations. The presence of the benzothiophene core provides structural stability, while the tert-butyl substituent enhances the compound's solubility and stability in various solvents.
Methyl 6-tert-butyl-2-[(chloroacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate structure
379256-23-2 structure
Product Name:Methyl 6-tert-butyl-2-[(chloroacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
CAS No:379256-23-2
MF:C16H22ClNO3S
MW:343.868782520294
CID:4713675
PubChem ID:3381231
Update Time:2025-06-24

Methyl 6-tert-butyl-2-[(chloroacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 6-tert-butyl-2-[(chloroacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
    • STK400466
    • ST042079
    • methyl 6-tert-butyl-2-[(2-chloroacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
    • benzo[b]thiophene-3-carboxylic acid, 2-[(chloroacetyl)amino]-6-(1,1-dimethylethyl)-4,5,6,7-tetrahydro-, methyl ester
    • methyl 6-(tert-butyl)-2-(2-chloroacetylamino)-4,5,6,7-tetrahydrobenzo[b]thi
    • Methyl 6-tert-butyl-2-[(chloroacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
    • Inchi： 1S/C16H22ClNO3S/c1-16(2,3)9-5-6-10-11(7-9)22-14(18-12(19)8-17)13(10)15(20)21-4/h9H,5-8H2,1-4H3,(H,18,19)
    • InChI Key： LEXHZPQATFJOEJ-UHFFFAOYSA-N
    • SMILES： ClCC(NC1=C(C(=O)OC)C2=C(CC(CC2)C(C)(C)C)S1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 438
  • Topological Polar Surface Area: 83.6

Methyl 6-tert-butyl-2-[(chloroacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-18221102-0.05g
379256-23-2 90%
0.05g
 $246.0 2023-11-13

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